Cas no 847687-31-4 (Pyridine, 2-fluoro-3-(4-fluorophenyl)-)

• Product Name: Pyridine, 2-fluoro-3-(4-fluorophenyl)-
• CAS No: 847687-31-4
• MF: C₁₁H₇F₂N
• MW: 191.176789522171
• CID: 1830654
• PubChem ID: 46312728
• Update Time: 2025-05-20

Pyridine, 2-fluoro-3-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-fluoro-3-(4-fluorophenyl)-
• SCHEMBL3881160
• WLZ2903
• 2-fluoro-3-(4-fluorophenyl)pyridine
• 847687-31-4

• Inchi： 1S/C11H7F2N/c12-9-5-3-8(4-6-9)10-2-1-7-14-11(10)13/h1-7H
• InChI Key： OGGMSUSBAVAQGW-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 191.05465555g/mol
• Monoisotopic Mass: 191.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pyridine, 2-fluoro-3-(4-fluorophenyl)-

Pyridine, 2-fluoro-3-(4-fluorophenyl)- (CAS No. 847687-31-4): A Comprehensive Overview in Modern Chemical Biology

Pyridine, 2-fluoro-3-(4-fluorophenyl)-, identified by its CAS number 847687-31-4, is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by the presence of two fluorine atoms—one at the 2-position of the pyridine ring and another attached to a phenyl group at the 3-position—exhibits a high degree of chemical versatility, making it a valuable scaffold for the development of novel pharmaceuticals and agrochemicals.

The< strong>fluorine atoms in Pyridine, 2-fluoro-3-(4-fluorophenyl)- play a crucial role in modulating the compound's electronic and steric properties. Fluorine's electronegativity significantly influences the reactivity of adjacent atoms, often enhancing metabolic stability and binding affinity to biological targets. This feature has made fluorinated pyridines a preferred choice in medicinal chemistry, where subtle modifications can lead to significant improvements in drug efficacy and pharmacokinetics.

In recent years, Pyridine, 2-fluoro-3-(4-fluorophenyl)- has been extensively studied for its potential applications in the treatment of various diseases. One of the most promising areas of research is its use as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with minimal side effects.

Recent studies have highlighted the< strong>potential of Pyridine, 2-fluoro-3-(4-fluorophenyl)- as a key building block in the development of next-generation antiviral agents. The compound's ability to interact with viral proteases and polymerases has been explored in several preclinical trials. For instance, modifications to this scaffold have led to the discovery of novel inhibitors that exhibit potent activity against RNA viruses, including those responsible for influenza and hepatitis C. These findings underscore the importance of fluorinated pyridines in antiviral drug design.

The< strong>fluorescent properties of Pyridine, 2-fluoro-3-(4-fluorophenyl)- have also been leveraged in diagnostic applications. Fluorescent probes based on this compound have shown great promise in bioimaging techniques, allowing researchers to visualize biological processes with high precision. Such probes are particularly useful in studying protein-protein interactions and cellular signaling pathways, which are essential for understanding disease mechanisms and developing effective treatments.

In addition to its pharmaceutical applications, Pyridine, 2-fluoro-3-(4-fluorophenyl)- has found utility in materials science. Its unique electronic properties make it an excellent candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have demonstrated that incorporating this compound into OLED materials can enhance device performance by improving charge transport and emission efficiency.

The synthesis of Pyridine, 2-fluoro-3-(4-fluorophenyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by cross-coupling reactions with fluorinated aromatic compounds. Advances in catalytic systems have significantly improved the efficiency of these reactions, making it feasible to produce this compound on an industrial scale.

The< strong>biological activity of Pyridine, 2-fluoro-3-(4-fluorophenyl)- is further enhanced by its ability to undergo selective metabolic transformations. These transformations can be harnessed to create prodrugs that release active species within target tissues or cells. For example, studies have shown that derivatives of this compound can be designed to release reactive oxygen species (ROS) selectively in cancer cells, leading to their destruction while sparing healthy cells.

The< strong>computational modeling of Pyridine, 2-fluoro-3-(4-fluorophenyl)- has also advanced significantly in recent years. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological targets at an atomic level. These computational approaches are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which further refine our understanding of the compound's structure-function relationships.

In conclusion, Pyridine, 2-fluoro-3-(4-fluorophenyl)- (CAS No. 847687-31-4) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features make it an invaluable tool for drug discovery, diagnostics, materials science, and beyond. As research continues to uncover new ways to harness its potential,< strong(Pyridine, 2-fluoro-3-(4-fluorophenyl)-) is poised to play an even greater role in advancing scientific knowledge and technological innovation.